Cas no 922830-16-8 (N-(5-methoxy-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide)

• Product Name: N-(5-methoxy-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide
• CAS No: 922830-16-8
• MF: C₂₇H₂₁N₃O₃S
• MW: 467.538944959641
• CID: 5932433
• PubChem ID: 40995779
• Update Time: 2025-05-27

N-(5-methoxy-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methoxy-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide
• Benzamide, N-(5-methoxy-2-benzothiazolyl)-2-phenoxy-N-(3-pyridinylmethyl)-
• N-(5-methoxy-1,3-benzothiazol-2-yl)-2-phenoxy-N-[(pyridin-3-yl)methyl]benzamide
• F2515-2019
• N-(5-methoxy-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-ylmethyl)benzamide
• AKOS024655792
• N-(5-methoxybenzo[d]thiazol-2-yl)-2-phenoxy-N-(pyridin-3-ylmethyl)benzamide
• 922830-16-8

• Inchi： 1S/C27H21N3O3S/c1-32-21-13-14-25-23(16-21)29-27(34-25)30(18-19-8-7-15-28-17-19)26(31)22-11-5-6-12-24(22)33-20-9-3-2-4-10-20/h2-17H,18H2,1H3
• InChI Key： JSBIIYQQQHHTRY-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC(OC)=CC=C2S1)CC1=CC=CN=C1)(=O)C1=CC=CC=C1OC1=CC=CC=C1

Computed Properties

• Exact Mass: 467.13036271g/mol
• Monoisotopic Mass: 467.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 645.4±65.0 °C(Predicted)
• pka: 4.41±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-(5-methoxy-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide

Comprehensive Overview of N-(5-methoxy-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide (CAS No. 922830-16-8)

N-(5-methoxy-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide (CAS No. 922830-16-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzothiazole and pyridine moieties, exhibits potential applications in drug discovery and development. Its molecular structure, which includes a methoxybenzothiazole core and a phenoxybenzamide side chain, makes it a promising candidate for targeting specific biological pathways.

The growing interest in N-(5-methoxy-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide is driven by its potential role in addressing contemporary health challenges, such as inflammation and metabolic disorders. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could lead to the development of novel therapeutics. The compound's benzothiazole scaffold is known for its bioactivity, often associated with antimicrobial and anticancer properties, making it a hot topic in drug design discussions.

In the context of AI-driven drug discovery, CAS No. 922830-16-8 has emerged as a subject of computational studies. Machine learning models are being employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This aligns with the current trend of leveraging artificial intelligence to accelerate the identification of lead compounds, reducing the time and cost associated with traditional drug development.

Another area of interest is the compound's potential application in neurodegenerative disease research. The pyridine and benzothiazole groups are structurally similar to molecules that interact with central nervous system targets. This has led to speculation about its efficacy in modulating neuroinflammation or oxidative stress, key factors in conditions like Alzheimer's and Parkinson's diseases. Such applications are highly relevant to today's aging population and the increasing prevalence of neurodegenerative disorders.

From a synthetic chemistry perspective, the preparation of N-(5-methoxy-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are critical for achieving high purity and yield, which are essential for subsequent biological testing. The compound's synthesis is often discussed in academic circles, particularly in relation to green chemistry principles, which aim to minimize environmental impact.

The compound's molecular weight and logP value are also frequently searched topics, as these parameters influence its drug-likeness and bioavailability. Researchers and students alike seek information on how these properties compare to established drugs, highlighting the importance of physicochemical characterization in modern pharmacology.

In summary, N-(5-methoxy-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylbenzamide (CAS No. 922830-16-8) represents a compelling area of study at the intersection of chemistry, biology, and technology. Its multifaceted applications, from drug discovery to computational modeling, make it a valuable subject for ongoing research and innovation. As scientific advancements continue, this compound may well play a pivotal role in addressing some of the most pressing health challenges of our time.